Cas no 51335-74-1 (1,3-Dioxane-5,5-dicarboxylic acid, 2-methyl-, diethyl ester)

• Product Name: 1,3-Dioxane-5,5-dicarboxylic acid, 2-methyl-, diethyl ester
• CAS No: 51335-74-1
• MF: C₁₁H₁₈O₆
• MW: 246.257024288177
• CID: 362516
• PubChem ID: 15130485
• Update Time: 2025-04-19

1,3-Dioxane-5,5-dicarboxylic acid, 2-methyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-5,5-dicarboxylic acid, 2-methyl-, diethyl ester
• diethyl 2-methyl-1,3-dioxane-5,5-dicarboxylate
• 51335-74-1
• DTXSID20568697

• Inchi： 1S/C11H18O6/c1-4-14-9(12)11(10(13)15-5-2)6-16-8(3)17-7-11/h8H,4-7H2,1-3H3
• InChI Key： QLLWNMSDPZGJJE-UHFFFAOYSA-N
• SMILES： O1C(C)OCC(C(=O)OCC)(C(=O)OCC)C1

Computed Properties

• Exact Mass: 246.11034
• Monoisotopic Mass: 246.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06